Cas no 111168-43-5 (3-formyl-1H-Indole-1-carboxylic acid methyl ester)

• Product Name: 3-formyl-1H-Indole-1-carboxylic acid methyl ester
• CAS No: 111168-43-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD27964916
• CID: 1098976
• PubChem ID: 13707681
• Update Time: 2025-06-08

3-formyl-1H-Indole-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-formyl-1H-Indole-1-carboxylic acid methyl ester
• D79441
• methyl 3-formylindole-1-carboxylate
• SY323151
• CS-0145149
• 111168-43-5
• methyl 3-formyl-1H-indole-1-carboxylate
• BS-43266
• 1-Methoxycarbonylindole-3-carboxaldehyde
• MFCD27964916

• MDL： MFCD27964916
• Inchi： 1S/C11H9NO3/c1-15-11(14)12-6-8(7-13)9-4-2-3-5-10(9)12/h2-7H,1H3
• InChI Key： XHYLAFJBJCEOII-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=C(C=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 3-formyl-1H-Indole-1-carboxylic acid methyl ester

Recent Advances in the Application of 3-Formyl-1H-Indole-1-carboxylic Acid Methyl Ester (CAS: 111168-43-5) in Chemical Biology and Pharmaceutical Research

The compound 3-formyl-1H-Indole-1-carboxylic acid methyl ester (CAS: 111168-43-5) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its reactive formyl group and ester functionality, has been extensively utilized in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role as a key intermediate in the synthesis of indole-based pharmacophores, which are increasingly recognized for their diverse biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel indole-3-carboxamide derivatives targeting protein kinases. The researchers employed 3-formyl-1H-Indole-1-carboxylic acid methyl ester as a starting material for the development of selective inhibitors of cyclin-dependent kinases (CDKs), achieving nanomolar potency through strategic modifications of the indole core. The study revealed that the formyl group at the 3-position was crucial for maintaining binding affinity while allowing for diverse structural elaborations.

In antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) the synthesis of novel indole-3-carbaldehyde derivatives using 111168-43-5 as a precursor. These compounds exhibited remarkable activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis, as confirmed through mechanistic studies using fluorescence microscopy and proteomic analysis.

The synthetic versatility of 3-formyl-1H-Indole-1-carboxylic acid methyl ester has also been demonstrated in materials science applications. A recent publication in ACS Applied Materials & Interfaces (2024) described its use as a precursor for the development of fluorescent molecular probes. The researchers successfully conjugated the indole derivative with various fluorophores, creating pH-sensitive probes with potential applications in biological imaging and diagnostic assays. The unique electronic properties of the indole core, combined with the reactive formyl group, enabled precise tuning of the probes' photophysical characteristics.

From a pharmaceutical development perspective, the compound's metabolic stability has been a subject of recent investigation. A 2024 ADMET study published in European Journal of Pharmaceutical Sciences evaluated the pharmacokinetic properties of derivatives synthesized from 111168-43-5. The results indicated favorable metabolic stability in human liver microsomes, with half-lives exceeding 120 minutes for most tested compounds. This finding supports the potential of this scaffold for further drug development efforts, particularly for oral administration candidates.

Looking forward, the unique chemical properties of 3-formyl-1H-Indole-1-carboxylic acid methyl ester continue to inspire innovative applications across multiple research domains. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) design and as a warhead in covalent inhibitor development. The compound's commercial availability and well-established synthetic routes make it particularly attractive for both academic and industrial research programs focused on indole-based drug discovery.